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Abstract
This technical guide provides a comprehensive overview of 1-Ethylindoline-6-sulfonamide, a

molecule of significant interest within contemporary medicinal chemistry and drug discovery.

While a specific CAS number for this compound is not readily available in public databases,

this guide synthesizes information on its chemical identity, plausible synthetic routes, and

potential biological applications by drawing upon established knowledge of structurally related

indoline and sulfonamide derivatives. The indoline-sulfonamide scaffold is a recognized

pharmacophore, exhibiting a wide array of biological activities. This document aims to serve as

a foundational resource for researchers and professionals engaged in the exploration of novel

therapeutics, offering insights into the synthesis, characterization, and potential utility of this

and similar compounds.

Chemical Identity and Physicochemical Properties
While a specific CAS number for 1-Ethylindoline-6-sulfonamide remains unassigned, its

chemical identity can be unequivocally established through its structural and molecular formula.
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Systematic Name: N-ethyl-2,3-dihydro-1H-indole-6-sulfonamide

A PubChem entry for this compound exists under the Compound ID (CID) 7312501.[1]

Table 1: Physicochemical Properties of 1-Ethylindoline-6-sulfonamide

Property Value Source

Molecular Formula C10H14N2O2S PubChem[1]

Molecular Weight 226.30 g/mol PubChem

SMILES
CCNS(=O)

(=O)C1=CC2=C(CCN2)C=C1
PubChem[1]

InChI

InChI=1S/C10H14N2O2S/c1-

2-12-15(13,14)9-4-3-8-5-6-11-

10(8)7-9/h3-4,7,11-12H,2,5-

6H2,1H3

PubChem[1]

InChIKey
BNTAXTRCXZQQNS-

UHFFFAOYSA-N
PubChem[1]

Predicted XlogP 1.4 PubChem

Predicted Hydrogen Bond

Donor Count
2 PubChem

Predicted Hydrogen Bond

Acceptor Count
3 PubChem

Predicted Rotatable Bond

Count
2 PubChem

Synthesis Methodologies
The synthesis of 1-Ethylindoline-6-sulfonamide can be approached through established

methods for the derivatization of the indoline core structure. A plausible and commonly

employed synthetic strategy involves a multi-step process, beginning with the sulfonation of a

protected indoline, followed by amidation.
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General Synthetic Pathway
A logical synthetic route would commence with the protection of the indoline nitrogen, followed

by electrophilic sulfonation at the C-6 position, and subsequent reaction with ethylamine.

Indoline N-Protected IndolineProtection (e.g., Acetylation) N-Protected Indoline-6-sulfonyl ChlorideChlorosulfonation (ClSO3H) 1-Ethylindoline-6-sulfonamideAmidation (Ethylamine)

Click to download full resolution via product page

Caption: A plausible synthetic pathway for 1-Ethylindoline-6-sulfonamide.

Experimental Protocol (Hypothetical)
The following protocol is a representative, though hypothetical, procedure based on

established methodologies for the synthesis of analogous indoline sulfonamides.[2]

Step 1: N-Acetylation of Indoline

Dissolve indoline in a suitable solvent such as dichloromethane or tetrahydrofuran.

Add a base, for instance, triethylamine or pyridine, to the solution.

Cool the mixture in an ice bath.

Add acetyl chloride or acetic anhydride dropwise while stirring.

Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

Work up the reaction by washing with aqueous solutions to remove excess reagents and

byproducts.

Dry the organic layer, filter, and concentrate under reduced pressure to yield N-

acetylindoline.

Step 2: Chlorosulfonation of N-Acetylindoline

Carefully add N-acetylindoline portion-wise to an excess of chlorosulfonic acid at 0°C.
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Stir the mixture at a slightly elevated temperature (e.g., 60-70°C) for several hours.[2]

Pour the reaction mixture carefully onto crushed ice.

The precipitated product, 1-acetylindoline-6-sulfonyl chloride, is collected by filtration,

washed with cold water, and dried.

Step 3: Amidation with Ethylamine

Dissolve the 1-acetylindoline-6-sulfonyl chloride in a suitable aprotic solvent like

dichloromethane.

Cool the solution in an ice bath.

Add a solution of ethylamine in the same solvent dropwise.

Stir the reaction at room temperature until completion.

Wash the reaction mixture with dilute acid and then with brine.

Dry the organic layer, filter, and evaporate the solvent to obtain the N-acetylated precursor of

the target compound.

Step 4: Deprotection (if necessary)

If the final product without the N-acetyl group is desired, a deprotection step using acidic or

basic hydrolysis would be necessary.

Potential Biological Applications and Research
Directions
The sulfonamide functional group is a cornerstone in medicinal chemistry, present in a wide

array of therapeutic agents.[3] Indole and its reduced form, indoline, are also privileged

scaffolds in drug discovery, known for their diverse biological activities. The combination of

these two moieties in 1-Ethylindoline-6-sulfonamide suggests a high potential for biological

activity.
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Antimicrobial Activity
Derivatives of indoline-6-sulfonamide have been investigated as inhibitors of the bacterial

enzyme N-succinyl-L,L-diaminopimelic acid desuccinylase (DapE).[2] This enzyme is crucial for

the biosynthesis of lysine and meso-diaminopimelate, essential components of the bacterial

cell wall in many Gram-negative and Gram-positive bacteria.[2] Inhibition of DapE presents a

promising avenue for the development of novel antibiotics.[2][4] The N-ethyl substitution on the

sulfonamide of the target compound could modulate its binding affinity and selectivity for the

DapE active site.

Anticancer Activity
Numerous sulfonamide derivatives have demonstrated potent anticancer properties.[5] The

indole nucleus is also a key feature in many anticancer agents. The combined indole-

sulfonamide scaffold has been explored for its potential to inhibit various cancer-related targets.

Further research could explore the cytotoxic effects of 1-Ethylindoline-6-sulfonamide against

various cancer cell lines.

Carbonic Anhydrase Inhibition
Sulfonamides are classic inhibitors of carbonic anhydrases, a family of enzymes involved in

various physiological processes.[6] Dysregulation of certain carbonic anhydrase isoforms is

implicated in diseases such as glaucoma, epilepsy, and some cancers. The indoline moiety

could confer selectivity towards specific isoforms, a critical aspect in the design of targeted

therapies.

Characterization and Analytical Methods
The structural elucidation and purity assessment of synthesized 1-Ethylindoline-6-
sulfonamide would rely on a combination of standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be essential for

confirming the connectivity of atoms and the overall structure.

Mass Spectrometry (MS): High-resolution mass spectrometry would verify the molecular

weight and elemental composition.
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Infrared (IR) Spectroscopy: IR spectroscopy would confirm the presence of key functional

groups, such as the N-H and S=O stretches of the sulfonamide.

High-Performance Liquid Chromatography (HPLC): HPLC would be used to determine the

purity of the final compound.

Safety and Handling
As with any research chemical, 1-Ethylindoline-6-sulfonamide should be handled with

appropriate safety precautions. A comprehensive safety data sheet (SDS) should be consulted

before use. Standard laboratory personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat, should be worn. All manipulations should be performed in a well-

ventilated fume hood.

Conclusion
1-Ethylindoline-6-sulfonamide represents a promising, yet underexplored, chemical entity

with significant potential for applications in drug discovery. This technical guide provides a

foundational understanding of its chemical nature, plausible synthetic strategies, and likely

areas of biological relevance. The synthesis and biological evaluation of this compound and its

analogues could lead to the discovery of novel therapeutic agents with antimicrobial,

anticancer, or other valuable pharmacological properties. Further research is warranted to fully

elucidate the chemical and biological profile of this intriguing molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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